3-chloro-4-methyl-1H-quinolin-2-one

• IUPAC Name: 3-chloro-4-methyl-1H-quinolin-2-one
• InChI: InChI=1S/C10H8ClNO/c1-6-7-4-2-3-5-8(7)12-10(13)9(6)11/h2-5H,1H3,(H,12,13)
• InChI Key: HFQPRAUTGRWLBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC2=CC=CC=C12)Cl
• Molecular Formula: C10H8ClNO
• DSSTOX Substance ID: DTXSID80310210
• Molecular Weight: 193.63 g/mol
• CAS RN: 502142-56-5

Description

3-chloro-4-methyl-1H-quinolin-2-one is a derivative of quinolin-2-one. Quinolin-2-one derivatives are important starting materials for drugs, materials with different applications, and as reagents in organic synthesis.

Synthesis Analysis

The synthesis of quinolin-2-ones, such as 3-chloro-4-methyl-1H-quinolin-2-one, can be achieved by direct carbonylation of o-alkenylanilines. Alper’s group developed the first direct lactamization of o-alkenylanilines to prepare quinolin-2-ones using a substoichiometric amount of Cu(OAc)2 and air as the terminal oxidant, Pd(OAc)2 as a catalyst, and CO as a carbonyl source. A variety of quinolin-2-one derivatives were synthesized under mild conditions.

Chemical Reactions Analysis

The synthesis of quinolin-2-ones involves direct carbonylation of C–H bonds. This process is not only practical and efficient, but also applicable to the isotopic labeling of carbonyl carbon, which is beneficial for subsequent drug discovery and production.

Future Directions

The synthesis of quinolin-2-ones by direct carbonylation has aroused great interest and provides a clear direction for future research. Developing more convenient and efficient synthetic methods for these compounds is quite meaningful for both scientific research and industrial application.